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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406

In the development of mucoadhesive drug delivery systems, the choice of polymer is
paramount to ensure prolonged contact time at the site of absorption and to enhance
therapeutic efficacy. Among the most widely used mucoadhesive polymers are Carbomer 980,
a high molecular weight cross-linked polymer of acrylic acid, and Hydroxypropyl
Methylcellulose (HPMC), a semi-synthetic cellulose derivative. This guide provides an objective
comparison of the mucoadhesive properties of Carbomer 980 and HPMC, supported by
experimental data, to aid researchers, scientists, and drug development professionals in their
formulation decisions.

Mechanism of Mucoadhesion

The mucoadhesive properties of both Carbomer 980 and HPMC are primarily attributed to the
formation of hydrogen bonds between the polymer and the mucin glycoproteins present in the
mucus layer.

Carbomer 980: As a polyacrylic acid polymer, Carbomer 980 possesses a high density of
carboxylic acid groups. In a hydrated state, these groups become available to form strong
hydrogen bonds with the sialic acid and sulfate residues of mucin. The polymer's cross-linked
structure allows for significant swelling and interpenetration with the mucus network, further
enhancing its adhesive properties.

HPMC: Hydroxypropyl Methylcellulose, with its cellulose backbone and numerous hydroxyl and
methoxy groups, also readily forms hydrogen bonds with mucin.[1] Its linear polymer chains
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can entangle with the mucin strands, contributing to its mucoadhesive character through a
process of interdiffusion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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